Cas no 1805254-14-1 (2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid
• CAS No: 1805254-14-1
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4852045
• Update Time: 2025-08-04

2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid

• Inchi： 1S/C10H11F2NO4/c1-16-6-3-5(4-7(14)15)13-8(10(11)12)9(6)17-2/h3,10H,4H2,1-2H3,(H,14,15)
• InChI Key： OTGZHSGZYHDEMY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(CC(=O)O)=N1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 0.9
• Topological Polar Surface Area: 68.6

Additional information on 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid

Comprehensive Guide to 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid (CAS No. 1805254-14-1): Properties, Applications, and Market Insights

2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid (CAS No. 1805254-14-1) is a specialized difluoromethyl-substituted pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a unique combination of difluoromethyl and dimethoxy functional groups that enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery.

The molecular structure of 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid contains several pharmacologically relevant features. The pyridine core provides excellent hydrogen bonding capabilities, while the difluoromethyl group offers metabolic stability and improved lipophilicity—key factors in modern drug design. The acetic acid moiety at the 6-position makes this compound particularly valuable as a building block for more complex molecules, addressing current trends in fragment-based drug discovery and medicinal chemistry optimization.

In pharmaceutical applications, 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid serves as a crucial intermediate for developing kinase inhibitors and enzyme modulators. Recent studies highlight its potential in creating novel therapeutics for inflammatory diseases and metabolic disorders, aligning with growing market demand for targeted therapies. The compound's fluorine atoms contribute to enhanced binding affinity and metabolic stability, addressing common challenges in drug development such as poor bioavailability and rapid clearance.

The agrochemical sector has shown increasing interest in 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid derivatives for developing next-generation crop protection agents. The difluoromethyl group has demonstrated effectiveness in enhancing pesticide activity while maintaining environmental safety profiles—a critical consideration in modern sustainable agriculture practices. This aligns with current industry trends toward eco-friendly pest control solutions and reduced chemical load in farming systems.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid presents interesting challenges and opportunities. The compound's multiple functional groups allow for diverse chemical modifications, making it valuable for structure-activity relationship studies (SAR). Recent advances in fluorination techniques and green chemistry approaches have improved synthetic routes to this molecule, addressing common questions about cost-effective production and scalability in industrial applications.

The global market for 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid reflects growing demand from both pharmaceutical and agrochemical sectors. Market analysts note increasing procurement of this compound by contract research organizations (CROs) and specialty chemical manufacturers, particularly in regions with strong life sciences industries. Current research trends suggest expanding applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), positioning this molecule as a valuable asset in cutting-edge drug discovery platforms.

Quality control and analytical characterization of 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid require specialized techniques. Modern laboratories employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to verify purity and structural integrity. These analytical methods address common industry concerns about batch-to-batch consistency and impurity profiling, particularly for pharmaceutical-grade material. The compound's stability under various storage conditions is another frequent research topic, with studies focusing on optimal temperature ranges and packaging requirements.

Future research directions for 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid include exploration of its biocatalytic transformations and potential in biomaterials science. The scientific community continues to investigate novel derivatives with improved pharmacokinetic properties and target selectivity. These developments align with broader industry movements toward personalized medicine and precision agriculture, where specialized chemical building blocks play increasingly important roles.

For researchers sourcing 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid, understanding proper handling procedures and safety protocols remains essential. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this compound. Current best practices emphasize proper ventilation and personal protective equipment (PPE), addressing common workplace safety considerations in chemical research environments.

The intellectual property landscape surrounding 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-acetic acid reflects its commercial importance. Several patents describe synthetic methods and applications of this compound and its derivatives, particularly in therapeutic formulations and agricultural compositions. Companies active in this space frequently search for information about patent expiration dates and freedom-to-operate analyses, highlighting the compound's strategic value in competitive markets.